Cas no 8006-90-4 (Peppermint oil)

Peppermint oil Properties

Names and Identifiers

• Peppermint oil
• FEMA 2848
• PEPPERMINT OIL AND EXTRACT
• PEPPERMINT TERPENES
• OIL OF PEPPERMINT
• oils,menthapiperita
• Oils,peppermint
• peppermintoilfrommenthapiperital.
• Essential oils, peppermint (12C, 14C)
• Oils, essential, peppermint (11C)
• Oils, peppermint (01C, 02C, 03C, 04C, 05C, 10C)
• BT Mint 995888
• English black mint oil
• Essential oils, Mentha piperita
• Essential peppermint oil
• Mentha piperita leaf oil
• Mentha piperita oil
• Peppermint American Far West Bulked
• Peppermint American Willamette Natural
• Peppermint Indian Rectified
• Peppermint leaf oil
• WS 1340
• +Expand

• InChIKey： NQSRBDFLQKBVKK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H22O2.C10H18O.C10H14O.C10H20O.C10H18O.C10H16O/c1-8(2)11-6-5-9(3)7-12(11)14-10(4)13;1-8-3-5-10(6-4-8)9(2)7-11-10;1-7-3-4-9-8(2)6-11-10(9)5-7;3*1-7(2)9-5-4-8(3)6-10(9)11/h8-9,11-12H,5-7H2,1-4H3;8-9H,3-7H2,1-2H3;6-7H,3-5H2,1-2H3;7-11H,4-6H2,1-3H3;7-9H,4-6H2,1-3H3;8H,4-6H2,1-3H3
• SMILES： CC(OC1CC(C)CCC1C(C)C)=O.CC1CCC(C(C)C)C(O)C1.CC1CCC(C(C)C)C(=O)C1.CC1CC/C(=C(/C)\C)/C(=O)C1.CC1CCC2C(=COC=2C1)C.CC1CCC2(OCC2C)CC1

Computed Properties

• Exact Mass: 964.809506
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 964.809506
• Heavy Atom Count: 69
• Complexity: 953
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 6
• Topological Polar Surface Area: 103

Experimental Properties

• Refractive Index: n20/D 1.461(lit.)
• Boiling Point: 215 °C(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• FEMA: 2848
• Color/Form: For the light yellow or slightly green liquid, the menthol content is lower than that of Asian mint, and the cool smell is less, while the sweet smell is better.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Optical Activity: [α]20/D −26°, neat
• Density: 0.898 g/mL at 25 °C(lit.)